2-(4-chlorophenyl)-4H-pyrazino[2,3-d][1,3]oxazin-4-one

• IUPAC Name: 2-(4-chlorophenyl)pyrazino[2,3-d][1,3]oxazin-4-one
• InChI: InChI=1S/C12H6ClN3O2/c13-8-3-1-7(2-4-8)11-16-10-9(12(17)18-11)14-5-6-15-10/h1-6H
• InChI Key: FDGXIPOYYKUQDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC3=NC=CN=C3C(=O)O2)Cl
• Molecular Formula: C12H6ClN3O2
• DSSTOX Substance ID: DTXSID30452255
• Molecular Weight: 259.65 g/mol
• CAS No.: 155513-80-7

Description

The compound “2-(4-chlorophenyl)-4H-pyrazino[2,3-d][1,3]oxazin-4-one” belongs to the class of quinazolinone drugs. It is an analog of Chlorhexidine, a widely used antiseptic.

Synthesis Analysis

The synthesis of similar compounds involves various methods. For instance, an efficient and mild one-pot convergent synthesis protocol has been developed for benzo [ b ]oxazolo [3,4- d ] [1,4]oxazin-1-one derivatives through the Mitsunobu reaction and sequential cyclization. Another method involves the reaction of aryl-substituted anthranilic acids with orthoesters in ethanol catalyzed by acetic acid.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied extensively. For instance, the synthesis of new pyrido [2,3-d]pyrimidin-5-one, pyrido [2,3-d]pyrimidin-7-one, and pyrimidino [4,5- d ] [1,3]oxazine derivatives from 5-acetyl-4-aminopyrimidines has been reported. Another study reported the synthesis of 2- (4- (2-chloroacetyl) piperazin-1-yl)- N - (2- (4-chlorophenyl)-4-oxoquinazolin-3 (4 H )-yl)acetamide derivatives.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, a process involving initial protonation of the orthoester and loss of ethanol to afford the stabilized carbocation has been reported. Another study reported the reaction of 2-(4-Chlorophenyl)-4H-benzo[e] [1, 3] oxazin-4-one with hydrazine hydrate in the presence of ethanol.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the 13C-NMR of a similar compound has been reported. Another study reported the synthesis of 4- (4-methoxyphenyl)-3,7-dimethyl-1,4-dihydro-5H-pyrazolo [4′,3′:5,6]pyrano [2,3-d] [ ]oxazin-5-one.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, 4H-benzo[d][1,3]oxazin-4-one was shown to have substrate inhibitory activity towards the serine protease human leukocyte elastase. Another study reported that the introduction of a tetrahydropyrido ring with bulky hydrophobic substituents at the basic nitrogen provided inhibitors of AChE.